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Compound of Interest

Compound Name: DA-JC4

Cat. No.: B15577575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of DA-JC4, a

dual glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)

receptor agonist, in various cell culture assays. DA-JC4 is a valuable tool for investigating

neurodegenerative diseases, insulin signaling pathways, and cellular mechanisms of

neuroprotection.

Product Information and Storage
Proper handling and storage of DA-JC4 are critical for maintaining its biological activity.
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Parameter Recommendation Source(s)

Chemical Formula C₂₂₅H₃₄₆N₅₆O₆₅ [1]

Molecular Weight 4875.49 g/mol [1]

Storage of Powder

Store at -20°C or -80°C,

protected from light and

moisture, preferably under

nitrogen.

[1][2]

Powder Stability
1 year at -20°C, 2 years at

-80°C.
[2]

Solvent for Stock
High-quality, anhydrous

Dimethyl Sulfoxide (DMSO).
[1]

Storage of Stock

Aliquot and store at -20°C (for

up to 1 month) or -80°C (for up

to 6 months). Avoid repeated

freeze-thaw cycles.

[1][2]

Preparation of DA-JC4 Stock and Working Solutions
This protocol outlines the steps for preparing a 1 mM stock solution of DA-JC4 in DMSO and

subsequent dilution to working concentrations for cell culture experiments.

Materials
DA-JC4 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Sterile, pyrogen-free pipette tips

Vortex mixer

Ultrasonic bath (optional)
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Sterile cell culture medium appropriate for your cell line

Protocol for 1 mM Stock Solution
Equilibrate DA-JC4 Powder: Before opening, allow the vial of DA-JC4 powder to equilibrate

to room temperature for 15-20 minutes to prevent condensation.

Calculate Required DMSO Volume: To prepare a 1 mM stock solution, use the following

formula: Volume of DMSO (μL) = (mass of DA-JC4 (mg) / 4875.49 g/mol ) * 1,000,000

Dissolve DA-JC4: Add the calculated volume of anhydrous DMSO to the vial of DA-JC4
powder.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, briefly sonicate or

warm the tube to 37°C to aid dissolution.[1] Visually inspect the solution to ensure no

particulates are present.

Aliquot and Store: Aliquot the 1 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month).[1][2]

Preparation of Working Solutions
It is crucial to minimize the final concentration of DMSO in the cell culture medium, as it can be

toxic to cells at concentrations above 0.5%.[1] A final DMSO concentration of ≤ 0.1% is

recommended for most cell lines.

Thaw Stock Solution: Thaw a single aliquot of the 1 mM DA-JC4 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final working concentrations. A typical working concentration range for

DA-JC4 in cell culture is 1-100 nM.[1][2]

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of DA-JC4 used in your experiment.
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Experimental Workflow: Preparing DA-JC4 for Cell Culture

Stock Solution Preparation

Working Solution Preparation

Cell Culture Assay

Start: DA-JC4 Powder

Equilibrate to Room Temperature

Add Anhydrous DMSO
(to make 1 mM stock)

Vortex / Sonicate
to Dissolve

Aliquot into single-use tubes

Store at -80°C

Thaw Stock Solution Aliquot

Perform Serial Dilutions
in Cell Culture Medium

Prepare Vehicle Control
(Medium + DMSO)

Final Working Concentrations
(e.g., 1-100 nM)

Add Working Solutions
to Cultured Cells

Incubate for
Desired Time

Analyze Experimental Readout
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DA-JC4 Signaling Pathway in Neuroprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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